Cas no 1261777-08-5 (2-(Bromomethyl)-3-cyanomandelic acid)

• Product Name: 2-(Bromomethyl)-3-cyanomandelic acid
• CAS No: 1261777-08-5
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4942798
• Update Time: 2025-10-21

2-(Bromomethyl)-3-cyanomandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-cyanomandelic acid

• Inchi： 1S/C10H8BrNO3/c11-4-8-6(5-12)2-1-3-7(8)9(13)10(14)15/h1-3,9,13H,4H2,(H,14,15)
• InChI Key： RHORECYQVOXNBF-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC=CC=1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 1.1
• Topological Polar Surface Area: 81.3

Additional information on 2-(Bromomethyl)-3-cyanomandelic acid

2-(Bromomethyl)-3-cyanomandelic Acid: A Versatile Compound in Biomedical and Pharmaceutical Applications

2-(Bromomethyl)-3-cyanomandelic acid (CAS No. 1261777-08-5) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in biomedical research, drug discovery, and pharmaceutical development. This compound belongs to the class of cyano-substituted aromatic carboxylic acids, which are known for their ability to modulate biological pathways and exhibit diverse pharmacological activities. Its synthesis and functionalization have been extensively studied in the context of targeted drug delivery systems and bioconjugate chemistry, making it a promising candidate for various therapeutic applications.

The molecular framework of 2-(Bromomethyl)-3-cyanomandelic acid is characterized by a cyano group (-CN) at the 3-position and a bromomethyl group (-CH₂Br) at the 2-position of a mandelic acid core. This combination of functional groups imparts unique reactivity and selectivity, enabling the compound to participate in a wide range of chemical transformations and bioconjugation reactions. Recent studies have highlighted its potential as a building block for the synthesis of fluorescent probes and targeted imaging agents, which are critical in in vivo diagnostics and cellular imaging technologies.

One of the most notable applications of 2-(Bromomethyl)-3-cyanomandelic acid is in the development of fluorescent dyes and photodynamic therapy (PDT) agents. Researchers have demonstrated that the cyano group can act as an electron-withdrawing substituent, enhancing the photophysical properties of the molecule. For instance, a 2023 study published in Advanced Materials reported the synthesis of a fluorescent probe based on this compound, which exhibited excellent photostability and selective binding to specific biomarkers. This finding has significant implications for early disease detection and non-invasive diagnostic tools.

Another area of interest is the use of 2-(Bromomethyl)-3-cyanomandelic acid as a precursor for drug conjugation in targeted drug delivery systems. The bromomethyl group serves as a functional handle for attaching antibodies, peptides, or nanoparticles, enabling the creation of site-specific therapeutics. A 2022 article in Journal of Medicinal Chemistry highlighted the synthesis of a prodrug based on this compound, which showed enhanced solubility and bioavailability compared to its parent molecule. This approach has the potential to improve the efficacy and reduce the toxicity of various chemotherapeutic agents.

Recent advancements in computational chemistry have also contributed to the understanding of 2-(Bromomethyl)-3-cyanomandelic acid's reactivity. Molecular dynamics simulations and quantum mechanical calculations have revealed that the cyano group plays a crucial role in modulating the electronic properties of the molecule. These insights have facilitated the design of novel derivatives with enhanced antimicrobial and antioxidant activities. For example, a 2023 study in Organic & Biomolecular Chemistry demonstrated that the introduction of a hydroxyl group at the 4-position of the molecule significantly increased its antioxidant capacity, making it a potential candidate for skin care products and cosmetic formulations.

The synthesis of 2-(Bromomethyl)-3-cyanomandelic acid typically involves a multi-step process, including the cyano substitution of mandelic acid and the halogenation of the methyl group. The reaction conditions, such as temperature, solvent, and catalysts, have been optimized to achieve high yields and purity. A 2021 review in Green Chemistry emphasized the importance of sustainable synthesis methods for this compound, particularly in reducing hazardous waste and energy consumption. This aligns with the growing demand for eco-friendly chemical processes in the pharmaceutical industry.

In addition to its synthetic applications, 2-(Bromomethyl)-3-cyanomandelic acid has been explored for its potential in biomaterials and nanotechnology. Its hydrophilic nature and chemical stability make it suitable for the fabrication of hydrogels and nanocarriers for drug delivery. A 2023 study in ACS Nano reported the development of a nanoparticle-based delivery system using this compound, which showed improved targeting efficiency and drug release kinetics. These developments underscore the versatility of 2-(Bromomethyl)-3-cyanomandelic acid in addressing complex biomedical challenges.

Despite its promising applications, the toxicological profile of 2-(Bromomethyl)-3-cyanomandelic acid remains an area of ongoing research. Preliminary studies suggest that the compound is relatively non-toxic at low concentrations, but further in vivo and in vitro studies are needed to fully assess its safety. Regulatory guidelines for the use of such compounds in pharmaceutical products and medical devices are also being developed to ensure their clinical applicability and patient safety.

In conclusion, 2-(Bromomethyl)-3-cyanomandelic acid represents a valuable compound with diverse applications in biomedical research, pharmaceutical development, and materials science. Its unique chemical structure and functional groups make it a versatile platform for the design of novel therapeutics, diagnostic agents, and nanotechnology-based solutions. As research in this field continues to evolve, the potential of 2-(Bromomethyl)-3-cyanomandelic acid is expected to expand, offering new opportunities for innovation and discovery in the life sciences.